Cas no 27976-27-8 (1-Bromo-6-phenylhexane)

• Product Name: 1-Bromo-6-phenylhexane
• CAS No: 27976-27-8
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• MDL: MFCD00236022
• CID: 88749
• PubChem ID: 561788
• Update Time: 2025-05-21

1-Bromo-6-phenylhexane Chemical and Physical Properties

Names and Identifiers

• (6-Bromohexyl)benzene
• 6-Phenyl-n-hexyl bromide
• 1-(6-bromohexyl)benzene
• 1-BROMO-6-PHENYLHEXANE
• 6-bromohexylbenzene
• 5-benzylpentyl bromide
• 6-bromanylhexylbenzene
• 6-phenyl-1-hexyl bromide
• (6-Bromohexyl)benzol
• 6-Bromo-1-phenylhexane
• 6-Phenylhexyl bromide
• 27976-27-8
• CBA97627
• D70348
• CS-0158389
• MFCD00236022
• SCHEMBL2162933
• AKOS009157740
• 6-bromohexyl benzene
• Benzene, (6-bromohexyl)-
• J-016935
• FS-5095
• A819270
• SY062246
• Hexane, 1-bromo-6-phenyl-
• 1-Bromo-6-phenyl-hexane
• DTXSID70340122
• FT-0607522
• DB-004284
• 1-Bromo-6-phenylhexane

• MDL： MFCD00236022
• Inchi： 1S/C12H17Br/c13-11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-10H,1-2,4,7-8,11H2
• InChI Key： RAOLIGFNQJMMKW-UHFFFAOYSA-N
• SMILES： BrCCCCCCC1C=CC=CC=1
• BRN： 2207649

Computed Properties

• Exact Mass: 240.05100
• Monoisotopic Mass: 240.051363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.197
• Boiling Point: 115-118°C 6mm
• Flash Point: 115-118°C/6mm
• Refractive Index: 1.5250
• PSA: 0.00000
• LogP: 4.18440
• Solubility: Not determined

1-Bromo-6-phenylhexane Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Bromo-6-phenylhexane

Comprehensive Overview of 1-Bromo-6-phenylhexane (CAS No. 27976-27-8): Properties, Applications, and Industry Insights

1-Bromo-6-phenylhexane (CAS No. 27976-27-8) is an organobromine compound with a molecular formula of C₁₂H₁₇Br. This alkyl bromide derivative is characterized by a six-carbon chain terminated by a phenyl group at one end and a bromine atom at the other. Its unique structure makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical manufacturing, material science, and specialty chemicals. The compound's reactivity, driven by the C-Br bond, allows for nucleophilic substitution reactions, enabling the creation of complex molecules.

In recent years, the demand for 1-Bromo-6-phenylhexane has surged due to its role in synthesizing liquid crystals and OLED materials, aligning with the growing interest in flexible displays and energy-efficient technologies. Researchers and manufacturers frequently search for "high-purity 1-Bromo-6-phenylhexane suppliers" or "synthetic routes for phenylhexane derivatives," reflecting its industrial relevance. The compound's stability under controlled conditions and compatibility with Grignard reactions further enhance its utility in fine chemical production.

From an environmental perspective, 1-Bromo-6-phenylhexane is subject to scrutiny under green chemistry principles. Innovations in catalytic bromination and solvent-free synthesis have emerged as trending topics, addressing concerns about sustainable halogenation. Analytical techniques like GC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with REACH regulations and other global standards. This focus on safety and efficiency resonates with queries such as "eco-friendly bromoalkane alternatives" and "CAS 27976-27-8 safety data."

The pharmaceutical industry leverages 1-Bromo-6-phenylhexane as a precursor for bioactive molecules, including antiviral agents and central nervous system (CNS) drugs. Its lipophilic nature facilitates blood-brain barrier penetration, a key consideration in neurological drug design. Patent analyses reveal its use in proprietary formulations, driving searches for "1-Bromo-6-phenylhexane patent applications" and "scalable synthesis methods." Additionally, its application in polymer modification attracts attention from the advanced materials sector, particularly for thermoplastic elastomers.

Storage and handling of 1-Bromo-6-phenylhexane require adherence to chemical compatibility guidelines. Common inquiries include "best practices for storing bromoalkanes" and "27976-27-8 shelf life," emphasizing the need for clear technical documentation. Suppliers often highlight HPLC-grade purity and custom packaging options to meet diverse research and industrial needs. The compound's low volatility compared to shorter-chain bromoalkanes reduces handling risks, a factor frequently noted in safety datasheets.

Emerging applications in agrochemicals and flavor/fragrance intermediates further expand the market for 1-Bromo-6-phenylhexane. Its phenylhexane backbone serves as a scaffold for plant growth regulators and aromatic compounds. This diversification aligns with search trends like "bromoalkanes in crop protection" and "CAS 27976-27-8 price trends," reflecting cross-industry interest. As structure-activity relationship (SAR) studies gain traction, this compound's role in molecular optimization becomes increasingly prominent.

In conclusion, 1-Bromo-6-phenylhexane (CAS No. 27976-27-8) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability across sectors—from electronics to life sciences—ensures sustained relevance. Future research may explore microwave-assisted synthesis or biocatalytic bromination, addressing both efficiency and sustainability demands. For now, it remains a staple in laboratories and production facilities worldwide, backed by rigorous QC protocols and evolving industrial best practices.